Cas no 2548986-54-3 (4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine)

• Product Name: 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• CAS No: 2548986-54-3
• MF: C₁₇H₂₃N₇O
• MW: 341.410822153091
• CID: 5310620
• PubChem ID: 154583033
• Update Time: 2025-05-25

4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-[4-(3-Methyl-2-pyrazinyl)-1-piperazinyl]-2-pyrimidinyl]morpholine
• 4-{4-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine
• F6619-5164
• 2548986-54-3
• AKOS040709389
• 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

• Inchi： 1S/C17H23N7O/c1-14-16(19-5-4-18-14)23-8-6-22(7-9-23)15-2-3-20-17(21-15)24-10-12-25-13-11-24/h2-5H,6-13H2,1H3
• InChI Key： PZJJEDLAZGFZQN-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=CC(=N2)N2CCN(C3C(C)=NC=CN=3)CC2)CC1

Computed Properties

• Exact Mass: 341.19640838g/mol
• Monoisotopic Mass: 341.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.1±60.0 °C(Predicted)
• pka: 10.58±0.50(Predicted)

Additional information on 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine

Comprehensive Overview of 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2548986-54-3)

The compound 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2548986-54-3) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a pyrimidine core linked to a morpholine moiety and a 3-methylpyrazine-substituted piperazine, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The structural complexity of 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine allows it to interact with multiple biological targets, making it a versatile scaffold for drug development. Its piperazine and pyrimidine components are frequently found in FDA-approved drugs, underscoring their pharmacological relevance. This compound’s CAS No. 2548986-54-3 is often queried in scientific databases, reflecting its importance in preclinical research.

One of the most compelling aspects of this compound is its potential application in precision medicine. With the rise of personalized healthcare, molecules like 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine are being explored for their ability to modulate specific signaling pathways. For instance, its pyrazine and morpholine groups are known to enhance solubility and bioavailability, critical factors in drug design. These properties align with the current focus on improving drug-like properties and reducing off-target effects, a hot topic in pharmaceutical R&D.

The synthesis and characterization of CAS No. 2548986-54-3 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Researchers often highlight the challenges associated with optimizing the yield and purity of such complex molecules. The compound’s heterocyclic architecture also makes it a subject of interest in computational chemistry, where molecular docking studies predict its binding affinity for various enzymes and receptors. This interdisciplinary approach is increasingly popular among scientists seeking to accelerate drug discovery.

Another area of exploration is the compound’s potential role in addressing drug resistance, a major hurdle in modern medicine. By targeting alternative pathways or allosteric sites, 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine could offer new strategies to overcome resistance mechanisms observed in cancers and infectious diseases. This aligns with the broader trend of repurposing existing scaffolds to tackle emerging health challenges, a topic frequently searched in academic and industry circles.

From a commercial perspective, the demand for high-quality reference standards of CAS No. 2548986-54-3 is on the rise, driven by the need for reliable analytical tools in drug development. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the growing interest in kinase inhibitors and signal transduction modulators. Its inclusion in screening libraries further underscores its relevance in early-stage drug discovery.

In conclusion, 4-{4-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-2-yl}morpholine (CAS No. 2548986-54-3) represents a fascinating example of modern medicinal chemistry. Its multifaceted applications, from targeted therapy to drug resistance research, highlight its potential to address unmet medical needs. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of therapeutics.